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Initial Note to the Reader: The identifier "CW 008" corresponds to the international alloy name
CWOO08A, which is a high-purity (99.95%), oxygen-free copper (Cu-OF).[1][2][3][4][5] The
following technical guide provides a comprehensive overview of its chemical properties,
mechanical characteristics, and fabrication data. The content is tailored for a technical
audience, including researchers, scientists, and engineering professionals. It is important to
note that CWOOB8A is a metallic alloy and not a pharmacological compound; therefore, it is not
associated with biological signaling pathways or drug development protocols.

Overview of CWO008A (Cu-OF)

CWOO08A is a high-purity grade of oxygen-free copper, distinguished by its excellent electrical
and thermal conductivity.[3] This alloy is primarily utilized in electrical and electronic
engineering applications where high conductivity is paramount.[1] A key characteristic of
CWOO08A is that it does not become embrittled when heated in a reducing atmosphere, making
it suitable for processes involving welding and brazing.[2][4] Its applications span various
sectors, including automotive, construction hardware, and industrial components.[3][5]

Chemical Composition
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The chemical composition of CWO0O08A is standardized to ensure its high purity and
performance characteristics. The primary component is copper, with stringent limits on
impurities.

Table 1: Chemical Composition of CW008A[1][2][5]

Element Content (% of mass)
Copper (Cu) =>99.95

Bismuth (Bi) < 0.0005

Lead (Pb) < 0.005

Total Other Elements <0.03

Physical and Mechanical Properties

The physical and mechanical properties of CWO08A make it a versatile material for various
forming and fabrication processes. These properties can vary depending on the material's
condition (e.g., annealed, cold-worked).

Table 2: Key Physical and Mechanical Properties of CWOO08A[1][2][4][5]
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Property Value
Physical Properties

Density (at 20°C) 8.9 g/cm3
Solidification Range ~1080 °C
Electrical Conductivity ~100 % IACS
Thermal Conductivity (at 20°C) ~390 W/(m-K)
Thermal Expansion Coefficient (20-300°C) ~17 pm/(m-K)

Mechanical Properties (Typical)

Tensile Strength (Rm)

200 - 360 MPa (Varies with condition)

Yield Strength (Rp0.2)

Varies with condition

Elongation at Break (A%)

Varies with condition

Hardness (HBW)

Varies with condition

Fabrication and Joining

CWOO08A exhibits excellent formability and can be joined using several standard techniques.

Formability

Hot Formability: Good[3][5]

Cold Formability: Excellent[3][5]

Joining Methods

Soldering: Excellent[3][5]
Brazing: Excellent[3][5]

Oxy-acetylene Welding: Fair[5]

Gas-shielded Arc Welding: Good|[3][5]
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Experimental Protocols

Given that CWOO08A is a metallic alloy, the experimental protocols for its characterization are
rooted in materials science and metallurgy. Standard testing procedures would include:

Tensile Testing (e.g., ASTM E8/E8M): To determine mechanical properties such as tensile
strength, yield strength, and elongation.

e Hardness Testing (e.g., ASTM E18 for Rockwell, ASTM E10 for Brinell): To measure the
material's resistance to localized plastic deformation.

o Electrical Conductivity Measurement (e.g., ASTM B193): Using an eddy current meter or a
four-point probe to determine the electrical conductivity relative to the International Annealed
Copper Standard (IACS).

e Thermal Conductivity Measurement (e.g., ASTM E1530): Using a guarded heat flow meter to
determine the rate at which heat is transferred through the material.

e Chemical Analysis (e.g., ASTM E478): Employing techniques like optical emission
spectrometry (OES) or inductively coupled plasma mass spectrometry (ICP-MS) to verify the
alloy's composition.

Logical Workflow for Material Characterization

The following diagram illustrates a typical workflow for the characterization of a metallic alloy
like CWOO8A.
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Figure 1: General Workflow for Metallic Alloy Characterization

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Metallic Alloy Characterization.

Conclusion

CWOO08A is a high-purity, oxygen-free copper alloy with exceptional electrical and thermal
conductivity. Its well-defined chemical composition and versatile mechanical and fabrication
properties make it a critical material in the electrical and electronics industries. The
characterization of this alloy relies on established protocols within materials science to ensure it
meets the stringent requirements of its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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